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Introduction

Ne-Carboxyethyllysine (CEL) is an advanced glycation end product (AGE) formed during the
Maillard reaction and lipid peroxidation in foods. It has gained significant attention in food
science research as a potential heat-induced processing contaminant and a marker for food
quality and safety. The formation and accumulation of CEL in thermally processed foods,
particularly those rich in protein and fat, are of interest due to its potential implications for
human health. These application notes provide an overview of the use of CEL as a biomarker,
methods for its quantification, and its prevalence in various food products.

Formation of Carboxyethyllysine (CEL) in Foods

CEL is primarily formed through the non-enzymatic reaction of methylglyoxal (MGO), a reactive
dicarbonyl compound, with the e-amino group of lysine residues in proteins. MGO itself is
generated from several pathways during food processing:

» Maillard Reaction: In the early stages of the Maillard reaction, Amadori rearrangement
products are formed, which can then dehydrate and rearrange to produce highly reactive
dicarbonyl compounds like MGO.[1][2]
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 Lipid Peroxidation: The oxidation of polyunsaturated fatty acids can also lead to the
formation of MGO.[1][2]

e Sugar Oxidation: Reducing sugars can undergo oxidation to form MGO, which subsequently
reacts with lysine to form CEL.[1][2]

The formation of CEL is influenced by several factors, including the composition of the food
(protein, fat, and carbohydrate content), processing temperature, and time.[1][2] High-
temperature processing methods such as sterilization, frying, and baking tend to promote the
formation of CEL.

Health Implications of Dietary CEL

Dietary AGEs, including CEL, have been linked to various health concerns. While research is
ongoing, studies suggest that long-term consumption of foods high in AGEs may contribute to
increased oxidative stress and inflammation, potentially playing a role in the development or
progression of chronic diseases such as diabetes, cardiovascular disease, and kidney disease.

[1]

CEL as a Marker of Thermal Processing

The presence and concentration of CEL can serve as a valuable indicator of the intensity of
heat treatment a food product has undergone. Monitoring CEL levels can help food
manufacturers optimize processing conditions to minimize the formation of potentially harmful
compounds while ensuring food safety and quality. For instance, milder heat treatments like
sous vide have been shown to result in lower CEL levels compared to high-temperature
methods like sterilizing in oil.[1]

Quantitative Data on CEL Content in Foods

The following table summarizes the quantitative data for Carboxyethyllysine (CEL) and its
related compound Ne-Carboxymethyllysine (CML) in various food products as reported in the
scientific literature. These compounds are often measured together as markers of advanced
glycation end products.
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Food Food Processing CEL CML
Reference
Category Product Method Content Content
1.34 +0.02 1.84 +0.05
Meat & Pork N
Not Specified  mmol/mol mmol/mol [3]
Poultry Sausages ) )
lysine lysine
Sterilized
Canned Meat
(121°Cfor20 5.5-106 pg/g 4.6 - 25 pg/g [4]
Products )
min)
1.7-37
Cooked times 10.68 - 16.20
Steamed ) [4]
Sausage increase from  ug/g
raw
Fish & o .
Pacific Oyster  Steaming - - [1]
Seafood
Pacific Oyster  Boiling - - [1]
) Lower than
-~ Sous Vide
Pacific Oyster other - [1]
(70°C)
methods
o Higher than
N Sterilizing in
Pacific Oyster ) - other [1]
oil (121°C)
methods
Canned
Canned 18.8 mg/kg 0.53 mg/kg [5]
Mackerel
Canned Dace Canned 244 mg/kg 69.2 mg/kg [5]
3.11+0.19 6.95 + 0.59
Cereal ) N
White Bread Not Specified  mmol/mol mmol/mol [3]
Products ) )
lysine lysine
0.46 £ 0.004 1.35+0.01
Potato Bread Not Specified  mmol/mol mmol/mol [3]
lysine lysine
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14.29 + 0.36 16.69 + 0.33
Corn Flakes Not Specified  mmol/mol mmol/mol [3]
lysine lysine
1.93 + 0.008 3.86 £ 0.13
Muesli Not Specified  mmol/mol mmol/mol [3]
lysine lysine
o 1.99 - 14.49 4.07 - 35.88
Biscuits Baked [2]
mg/kg mg/kg
Fried Dough _ 10.67 - 30.22  28.06 - 66.69
] Fried [4]
Sticks uo/g ua/g
5.48 +0.19 35.02 + 0.63
Confectionery  Kit Kat Bar Not Specified  mmol/mol mmol/mol [3]
lysine lysine
1.04+£0.19 1.42 +£0.35
Walkers N
Snacks ) Not Specified  mmol/mol mmol/mol [3]
Crisps . .
lysine lysine
. 25.21-86.23 16.46-47.61
Plant-Based Meat Analogs  Varied
mg/kg mg/kg

Note: The units of measurement vary between studies (mmol/mol lysine, mg/kg, pug/g). Direct

comparison between all values may not be possible without further conversion.

Experimental Protocols

Protocol 1: Sample Preparation for CEL Analysis

This protocol is a modified acid hydrolysis method for the preparation of food samples for CEL

analysis by UPLC-MS/MS.[1]

Materials:

o Freeze-dried food sample

o Borate buffer (0.2 M, pH 9.2)

© 2026 BenchChem. All rights reserved.

4/11

Tech Support


https://www.researchgate.net/publication/259402933_Ne-carboxymethyllysine_and_Ne-carboxyethyllysine_content_of_foods_commonly_consumed_in_a_Northern_Irish_diet
https://www.researchgate.net/publication/259402933_Ne-carboxymethyllysine_and_Ne-carboxyethyllysine_content_of_foods_commonly_consumed_in_a_Northern_Irish_diet
https://www.researchgate.net/publication/270516513_Simultaneous_Analysis_of_Ne-CarboxymethylLysine_and_Ne-CarboxyethylLysine_in_Foods_by_Ultra-Performance_Liquid_Chromatography-Mass_Spectrometry_with_Derivatization_by_9-Fluorenylmethyl_Chloroformate
https://www.researchgate.net/publication/358745797_Ne-carboxymethyl-lysine_and_Ne-carboxyethyl-lysine_contents_in_commercial_meat_products
https://www.researchgate.net/publication/259402933_Ne-carboxymethyllysine_and_Ne-carboxyethyllysine_content_of_foods_commonly_consumed_in_a_Northern_Irish_diet
https://www.researchgate.net/publication/259402933_Ne-carboxymethyllysine_and_Ne-carboxyethyllysine_content_of_foods_commonly_consumed_in_a_Northern_Irish_diet
https://pmc.ncbi.nlm.nih.gov/articles/PMC10217484/
https://www.researchgate.net/figure/Formation-of-Ne-carboxymethyllysine-CML-in-foods-during-the-Maillard-reaction-and_fig1_353827454
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sodium borohydride (2 M in 0.1 M NaOH)

6 M Hydrochloric acid (HCI)

Internal standards: CML-d4, CEL-d4 (5 pg/mL)

Vacuum oven

Centrifuge
Procedure:
e Weigh 0.02 g of the freeze-dried and defatted food sample into a tube.

e Add 0.4 mL of borate buffer (0.2 M, pH 9.2) and 0.08 mL of sodium borohydride (2 M in 0.1
M NaOH).

 Incubate the mixture at 4°C for 8 hours for reduction.

e Add 0.8 mL of 6 M HCI for acid hydrolysis.

 Incubate at 110°C for 24 hours.

e Dry the protein hydrolysate in a vacuum oven at 60°C.

o Reconstitute the dried hydrolysate in 4 mL of ultrapure water.

o Take a 1 mL aliquot of the reconstituted sample and spike with 20 pL of the internal standard
mixture (CML-d4 and CEL-d4, 5 pg/mL).

e The sample is now ready for UPLC-MS/MS analysis.

Protocol 2: UPLC-MS/MS Analysis of CEL

This protocol outlines the parameters for the simultaneous determination of CEL and CML
using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Instrumentation:

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o UPLC system coupled with a tandem quadrupole mass spectrometer (e.g., Waters ACQUITY
UPLC with a Xevo TQ-S).[6]

Chromatographic Conditions:

o Column: A reverse-phase column suitable for polar compounds, such as a High Strength
Silica (HSS) T3 column (2.1 x 100 mm).[6]

e Mobile Phase A: 10 mM Heptafluorobutyric acid (HFBA) in water.

o Mobile Phase B: 10 mM Ammonium formate in 45:45:10 (v/v/v) acetonitrile:methanol:water.

[6]
e Flow Rate: 0.3 mL/min.[7]
e Injection Volume: 10 pL.[6]
o Gradient:

0-2 min: 95% A

(¢]

[¢]

2-5 min: Linear gradient to 50% A

5-6 min: Hold at 50% A

[¢]

[e]

6-7 min: Linear gradient back to 95% A

o 7-10 min: Re-equilibration at 95% A

Mass Spectrometry Conditions:

lonization Mode: Electrospray lonization (ESI) in positive mode.

Capillary Voltage: 3.0 kV.

Source Temperature: 150°C.

Desolvation Temperature: 400°C.
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e Cone Gas Flow: 50 L/h.
e Desolvation Gas Flow: 800 L/h.
e Multiple Reaction Monitoring (MRM) Transitions:

o CEL: Precursor ion (m/z) -> Product ion (m/z) (specific values to be determined based on
instrumentation and standards)

o CEL-d4: Precursor ion (m/z) -> Product ion (m/z) (specific values to be determined based
on instrumentation and standards)

o CML: Precursor ion (m/z) -> Product ion (m/z) (specific values to be determined based on
instrumentation and standards)

o CML-d4: Precursor ion (m/z) -> Product ion (m/z) (specific values to be determined based
on instrumentation and standards)

Data Analysis:

Quantification is performed by constructing a calibration curve using known concentrations of
CEL and CML standards with their corresponding deuterated internal standards. The peak area
ratios of the analyte to the internal standard are used for quantification.

Visualizations
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Caption: Formation pathway of Ne-Carboxyethyllysine (CEL) in foods.
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3. Reduction with Sodium Borohydride

4. Acid Hydrolysis

(6M HCI, 110°C, 24h)
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Caption: Experimental workflow for the analysis of CEL in food samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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